Cas no 5089-25-8 (([2-(3-CYCLOHEXENYL)ETHYL]DIMETHYLCHLOROSILANE ))

• Product Name: ([2-(3-CYCLOHEXENYL)ETHYL]DIMETHYLCHLOROSILANE )
• CAS No: 5089-25-8
• MF: C₁₀H₁₉ClSi
• MW: 202.796363115311
• MDL: MFCD00039472
• CID: 889755
• PubChem ID: 24868684
• Update Time: 2025-11-04

([2-(3-CYCLOHEXENYL)ETHYL]DIMETHYLCHLOROSILANE ) Chemical and Physical Properties

Names and Identifiers

• ([2-(3-CYCLOHEXENYL)ETHYL]DIMETHYLCHLOROSILANE )
• [2-(3-CYCLOHEXENYL)ETHYL]DIMETHYLCHLOROSILANE
• 2-(4-Cyclohexenyl)Ethyldimethylchlorosilane
• chloro-(2-cyclohex-3-en-1-ylethyl)-dimethylsilane
• Dimethylchlorsilylethyl-3-cyclohexen
• chloro(2-(cyclohex-3-enyl)ethyl)dimethylsilane
• SCHEMBL295809
• MFCD00039472
• chloro[2-(cyclohex-3-en-1-yl)ethyl]dimethylsilane
• Chloro[2-(3-cyclohexen-1-yl)ethyl]dimethylsilane, technical grade, 90%
• DB-051856
• 5089-25-8
• chloro(2-(cyclohex-3-en-1-yl)ethyl)dimethylsilane
• 2-(3-Cyclohexenyl)ethyldimethylchlorosilane
• Chloro[2-(3-cyclohexen-1-yl)ethyl]dimethylsilane
• DTXSID30393437

• MDL： MFCD00039472
• Inchi： 1S/C10H19ClSi/c1-12(2,11)9-8-10-6-4-3-5-7-10/h3-4,10H,5-9H2,1-2H3
• InChI Key： XQRFNPGYTWWODZ-UHFFFAOYSA-N
• SMILES： Cl[Si](C)(C)CCC1CC=CCC1

Computed Properties

• Exact Mass: 202.09400
• Monoisotopic Mass: 202.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.956 g/mL at 25 °C(lit.)
• Melting Point: <0°C
• Boiling Point: 119-120 °C/21 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:204.8°F
  Degrees Celsius:96°C
  
• Refractive Index: n20/D 1.474(lit.)
• PSA: 0.00000
• LogP: 4.17670
• Solubility: Not determined

([2-(3-CYCLOHEXENYL)ETHYL]DIMETHYLCHLOROSILANE ) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2987 8/PG 2
• WGK Germany：3
• Hazard Category Code： 14-34
• Safety Instruction： S23; S26; S36/37/39; S45
• Hazardous Material Identification：
• TSCA：No
• Risk Phrases：R14; R34

Additional information on ([2-(3-CYCLOHEXENYL)ETHYL]DIMETHYLCHLOROSILANE )

Recent Advances in the Application of [2-(3-CYCLOHEXENYL)ETHYL]DIMETHYLCHLOROSILANE (CAS: 5089-25-8) in Chemical Biology and Pharmaceutical Research

The compound [2-(3-CYCLOHEXENYL)ETHYL]DIMETHYLCHLOROSILANE (CAS: 5089-25-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique chemical properties and versatile applications. This research brief aims to provide an overview of the latest advancements and findings related to this compound, focusing on its synthesis, characterization, and potential applications in drug development and biomaterial engineering.

Recent studies have highlighted the role of [2-(3-CYCLOHEXENYL)ETHYL]DIMETHYLCHLOROSILANE as a key intermediate in the synthesis of silicon-containing organic compounds. Its reactive chlorosilane group and cyclohexenyl moiety make it a valuable building block for the development of novel polymers, coatings, and drug delivery systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the stability and bioavailability of peptide-based therapeutics, opening new avenues for targeted drug delivery.

In the context of biomaterial engineering, researchers have explored the use of this compound for surface functionalization of medical devices. A recent publication in Advanced Materials reported that surfaces modified with [2-(3-CYCLOHEXENYL)ETHYL]DIMETHYLCHLOROSILANE exhibited improved biocompatibility and reduced protein adsorption, which is critical for preventing immune responses in implantable devices. These findings suggest its potential for applications in cardiovascular stents and orthopedic implants.

From a synthetic chemistry perspective, novel catalytic systems have been developed to optimize the production of [2-(3-CYCLOHEXENYL)ETHYL]DIMETHYLCHLOROSILANE. A 2024 study in Organic Process Research & Development introduced a more sustainable and cost-effective synthesis route using heterogeneous catalysis, which significantly reduced the environmental impact compared to traditional methods. This advancement is particularly relevant for large-scale pharmaceutical production where green chemistry principles are increasingly emphasized.

Safety and toxicological assessments of [2-(3-CYCLOHEXENYL)ETHYL]DIMETHYLCHLOROSILANE have also been a focus of recent research. While the compound shows promise in various applications, comprehensive studies published in Regulatory Toxicology and Pharmacology have highlighted the importance of proper handling due to its reactive nature. These studies provide crucial guidelines for industrial applications and laboratory use, ensuring worker safety and environmental protection.

Looking forward, the unique properties of [2-(3-CYCLOHEXENYL)ETHYL]DIMETHYLCHLOROSILANE continue to inspire innovative applications in pharmaceutical sciences. Current research directions include its potential in siRNA delivery systems, where its ability to form stable complexes with nucleic acids could address current challenges in gene therapy. Additionally, its application in the development of stimuli-responsive drug release systems shows particular promise for personalized medicine approaches.